Cas no 81294-15-7 (3,3''-dimethyl-2,2',5',2''-terthiophene)
81294-15-7 structure
Product Name:3,3''-dimethyl-2,2',5',2''-terthiophene
CAS No:81294-15-7
MF:C14H12S3
MW:276.440079689026
CID:986616
PubChem ID:2734303
Update Time:2025-04-20
3,3''-dimethyl-2,2',5',2''-terthiophene Chemical and Physical Properties
Names and Identifiers
-
- 3,3''-dimethyl-2,2',5',2''-terthiophene
- 2,5-bis(3-methylthiophen-2-yl)thiophene
- 3,3'-DIMETHYL-2,2',5',2'-TER
- 3,3"-dimethyl-2,2':5',2"-terthiophene
- 3,3''-dimethyl-2,2':5',2''-terthienyl
- FT-0614025
- 2,5-bis(3-methyl-2-thienyl)thiophene
- MFCD04039749
- W-200508
- AKOS016015713
- GEO-01222
- SCHEMBL498545
- 81294-15-7
- DTXSID80370197
-
- Inchi: 1S/C14H12S3/c1-9-5-7-15-13(9)11-3-4-12(17-11)14-10(2)6-8-16-14/h3-8H,1-2H3
- InChI Key: WHYOCCAIRIMNPX-UHFFFAOYSA-N
- SMILES: S1C(=CC=C1C1=C(C)C=CS1)C1=C(C)C=CS1
Computed Properties
- Exact Mass: 276.01000
- Monoisotopic Mass: 276.01011390g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 84.7Ų
Experimental Properties
- PSA: 84.72000
- LogP: 5.82190
3,3''-dimethyl-2,2',5',2''-terthiophene Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3,3''-dimethyl-2,2',5',2''-terthiophene Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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